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Compound Name: [(Trifluoromethyl)thio]acetic acid

Cat. No.: B1352778

For Researchers, Scientists, and Drug Development Professionals

Abstract

[(Trifluoromethyl)thio]acetic acid is a valuable building block in medicinal chemistry and
materials science. The incorporation of the trifluoromethylthio (SCF3) group can significantly
alter the physicochemical and biological properties of molecules, often leading to enhanced
lipophilicity, metabolic stability, and binding affinity. This technical guide provides a
comprehensive review of the literature on [(Trifluoromethyl)thio]acetic acid, with a focus on
its synthesis, spectral properties, and potential applications, particularly in drug development.
Detailed experimental protocols, quantitative data, and visual representations of key processes
are presented to facilitate further research and application of this versatile compound.

Physicochemical Properties

[(Trifluoromethyl)thio]acetic acid is a sulfur-containing carboxylic acid with the chemical
formula C3H3F302S. Its key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C3H3F302S
Molecular Weight 160.11 g/mol
CAS Number 2408-17-5
Not specified in provided
Appearance
results
_ _ Not specified in provided
Melting Point
results
N ) Not specified in provided
Boiling Point
results
Not specified in provided
pKa

results

Synthesis of [(Trifluoromethyl)thio]acetic Acid

A key synthetic route to [(Trifluoromethyl)thiolacetic acid involves the reaction of a
trifluoromethylthiolating agent with a suitable two-carbon synthon. While a specific, detailed
protocol for the direct synthesis of [(Trifluoromethyl)thio]acetic acid was not found in the
provided search results, a general approach can be inferred from the synthesis of related
compounds. A plausible method involves the nucleophilic substitution of a haloacetic acid
derivative with a trifluoromethylthiolate source.

A continuous flow approach has been described for the synthesis of a-trifluoromethylthiolated
esters and amides from arylacetic acids using N-(trifluoromethylthio)phthalimide as the
electrophilic reagent. This methodology could potentially be adapted for the synthesis of
[(Trifluoromethyl)thio]acetic acid.

Conceptual Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of
[(Trifluoromethyl)thio]acetic acid, based on common organic chemistry principles.
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Caption: Conceptual workflow for the synthesis of [(Trifluoromethyl)thio]acetic acid.

Spectroscopic Data

Detailed spectroscopic data for [(Trifluoromethyl)thio]acetic acid is crucial for its
characterization. While the search results did not provide a complete set of spectra, they
alluded to the use of various spectroscopic techniques for the characterization of related
compounds.
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Spectroscopic Data Expected Features

A singlet for the methylene protons (CH2)
1H NMR adjacent to the sulfur and carbonyl groups. A

broad singlet for the carboxylic acid proton.

Resonances for the carbonyl carbon, the
13C NMR methylene carbon, and the trifluoromethyl

carbon (likely a quartet due to C-F coupling).

A singlet for the three equivalent fluorine atoms
F NMR
of the CF3 group.

A strong absorption band for the C=0 stretch of
R Spect the carboxylic acid, and a broad O-H stretch. C-
ectrosco
P Py F and C-S stretching vibrations would also be

present.

M Spect . The molecular ion peak (M+) and characteristic
ass Spectrometry )
fragmentation patterns.

Applications in Drug Development and Biological
Activity

The trifluoromethylthio (SCF3) group is of significant interest in drug design due to its unique
properties. It is highly lipophilic and electron-withdrawing, which can enhance a molecule's
metabolic stability and ability to cross cell membranes.

While specific biological activities for [(Trifluoromethyl)thiolacetic acid were not detailed in
the provided search results, numerous studies have highlighted the potent and diverse
biological activities of molecules containing the trifluoromethylthio moiety.

Antimicrobial and Antifungal Activity

Derivatives of trifluoromethyl-containing compounds have shown promising antimicrobial and
antifungal activities. For instance, certain fluoro/trifluoromethyl-substituted acylthiourea
derivatives have demonstrated activity against both planktonic and biofilm-embedded microbial
cells, with minimum inhibitory concentrations (MICs) ranging from 0.15 to 2.5 mg/mL.
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Anticancer and Anti-inflammatory Activity

Trifluoromethyl thioxanthone analogues have been investigated for their bioactivity. Some of
these compounds have exhibited promising antioxidant, anti-amylase, anticancer, and COX
inhibition properties.

Modulation of Cellular Signaling Pathways

Natural and synthetic compounds are known to exert their biological effects by modulating
various cellular signaling pathways. While the specific pathways affected by
[(Trifluoromethyl)thio]acetic acid are not yet elucidated, compounds with similar structural
motifs have been shown to influence pathways such as:

o PI3K/AKt/mTOR Pathway: Crucial for cell survival and proliferation.
« MAPK/ERK Pathway: Involved in cell growth and differentiation.
¢ NF-kB Signaling Pathway: A key regulator of inflammation and immune responses.

The diagram below illustrates a general experimental workflow for screening the biological
activity of a novel compound like [(Trifluoromethyl)thio]acetic acid and identifying its
potential cellular targets.
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Caption: General workflow for biological activity

Conclusion

screening and target identification.

[(Trifluoromethyl)thio]acetic acid represents a promising scaffold for the development of

novel therapeutic agents and functional materials. Its synthesis, while not yet fully detailed in

readily available literature, appears achievable through established chemical transformations.

The unique properties conferred by the trifluoromethylthio group warrant further investigation

into the biological activities of this compound an
on elucidating its specific molecular targets and

d its derivatives. Future research should focus
mechanisms of action to fully realize its
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therapeutic potential. This guide serves as a foundational resource for researchers embarking
on the exploration of this intriguing molecule.

 To cite this document: BenchChem. [A Comprehensive Review of
[(Trifluoromethyl)thio]acetic Acid: Synthesis, Properties, and Applications]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352778#trifluoromethyl-thio-acetic-acid-review-of-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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